Cas no 1216394-30-7 (3-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-5-(hydroxymethyl)-8-methyl-2H-pyrano[2,3-c]pyridin-2-one)

• Product Name: 3-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-5-(hydroxymethyl)-8-methyl-2H-pyrano[2,3-c]pyridin-2-one
• CAS No: 1216394-30-7
• MF: C₁₈H₁₂BrN₃O₄
• MW: 414.209583282471
• CID: 5365245
• Update Time: 2025-06-20

3-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-5-(hydroxymethyl)-8-methyl-2H-pyrano[2,3-c]pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-5-(hydroxymethyl)-8-methylpyrano[2,3-c]pyridin-2-one
• 3-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-5-(hydroxymethyl)-8-methyl-2H-pyrano[2,3-c]pyridin-2-one

• Inchi： 1S/C18H12BrN3O4/c1-9-15-13(11(8-23)7-20-9)6-14(18(24)25-15)17-21-16(22-26-17)10-2-4-12(19)5-3-10/h2-7,23H,8H2,1H3
• InChI Key： RXCFUMPCEWSBPP-UHFFFAOYSA-N
• SMILES： C1(C)=NC=C(CO)C2C=C(C3ON=C(C4=CC=C(Br)C=C4)N=3)C(=O)OC1=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 3-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-5-(hydroxymethyl)-8-methyl-2H-pyrano[2,3-c]pyridin-2-one

Introduction to 3-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-5-(hydroxymethyl)-8-methyl-2H-pyrano[2,3-c]pyridin-2-one (CAS No. 1216394-30-7)

The compound 3-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-5-(hydroxymethyl)-8-methyl-2H-pyrano[2,3-c]pyridin-2-one, identified by its CAS number 1216394-30-7, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule belongs to a class of derivatives that have garnered considerable attention due to their structural complexity and potential biological activities. The presence of multiple pharmacophoric moieties, including a 1,2,4-oxadiazole ring and a pyrano[2,3-c]pyridine scaffold, makes this compound a promising candidate for further investigation in medicinal chemistry.

Recent studies have highlighted the importance of 1,2,4-oxadiazole derivatives in drug discovery. These heterocycles are known for their versatility in modulating various biological pathways, making them valuable scaffolds for the development of novel therapeutic agents. The 4-bromophenyl substituent in this compound introduces a potential site for further functionalization, enabling the exploration of diverse chemical modifications that could enhance its pharmacological profile. Additionally, the hydroxymethyl group at the 5-position and the methyl group at the 8-position contribute to the compound's structural diversity and may play critical roles in its interactions with biological targets.

The pyrano[2,3-c]pyridine core is another key feature of this molecule. Pyrano[2,3-c]pyridines are a class of fused heterocycles that have shown promise in various pharmacological applications. Their unique structural framework allows for strong binding interactions with biological receptors and enzymes, making them attractive for drug design. The combination of these two heterocyclic systems in 3-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-5-(hydroxymethyl)-8-methyl-2H-pyrano[2,3-c]pyridin-2-one suggests a rich chemical space for exploration.

In the context of current research trends, this compound aligns with the growing interest in multitarget-directed ligands (MTDLs). MTDLs are designed to interact with multiple biological targets simultaneously, offering a strategy to address complex diseases more effectively. The structural features of 3-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-5-(hydroxymethyl)-8-methyl-2H-pyrano[2,3-c]pyridin-2-one make it a suitable candidate for such an approach. By modulating different biological pathways, this compound could potentially exhibit broad-spectrum activity against various therapeutic indications.

Furthermore, the synthesis and characterization of this compound have been influenced by advancements in synthetic methodologies. Modern techniques in organic synthesis have enabled the efficient construction of complex heterocyclic frameworks like those found in this molecule. The use of transition metal-catalyzed reactions and novel coupling strategies has streamlined the process of assembling these intricate structures. These advancements not only facilitate the preparation of compounds like 3-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-5-(hydroxymethyl)-8-methyl-2H-pyrano[2,3-c]pyridin-2-one but also open up new possibilities for exploring related derivatives.

The potential biological activity of this compound has been explored through computational studies and preliminary experimental assays. Molecular docking simulations have been used to predict its interactions with various biological targets, including enzymes and receptors relevant to human health. These simulations suggest that the compound may exhibit inhibitory activity against several key targets involved in diseases such as cancer and inflammation. While further experimental validation is needed to confirm these predictions, these computational results provide valuable insights into its pharmacological potential.

In addition to its pharmacological promise, this compound also offers advantages from a chemical perspective. Its complex structure provides numerous opportunities for chemical modification through techniques such as halogenation, alkylation, and functional group interconversion. These modifications can be tailored to optimize its pharmacokinetic properties or enhance its binding affinity to specific targets. The versatility of this scaffold makes it an attractive platform for drug discovery efforts aimed at developing novel therapeutics.

The development of new drugs is a multifaceted process that requires careful consideration of both chemical and biological factors. Compounds like 3-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-5-(hydroxymethyl)-8-methyl-2H-pyrano[2,3-c]pyridin-2-one represent an important step forward in addressing unmet medical needs. By leveraging cutting-edge synthetic methods and computational tools, researchers can accelerate the discovery and development of new therapeutic agents that have the potential to improve human health.

In conclusion,3-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-5-(hydroxymethyl)-8-methyl-2H-pyrano[2,3-c]pyridin-2-one (CAS No. 1216394-30-7) is a structurally complex and biologically promising compound that warrants further investigation. Its unique combination of pharmacophoric elements positions it as a valuable asset in pharmaceutical research efforts aimed at developing novel therapeutics for various diseases. As our understanding of molecular interactions continues to evolve，compounds like this one will play an increasingly important role in advancing drug discovery and development.